1,1'-(9H-Fluorene-2,7-diyl)bis(4-piperidinobutan-1-one)

• CAS No.: 34927-63-4
• Molecular Formula: C31H40N2O2
• Molecular Weight: 472.7 g/mol
• IUPAC Name: 4-piperidin-1-yl-1-[7-(4-piperidin-1-ylbutanoyl)-9H-fluoren-2-yl]butan-1-one
• InChI: InChI=1S/C31H40N2O2/c34-30(9-7-19-32-15-3-1-4-16-32)24-11-13-28-26(21-24)23-27-22-25(12-14-29(27)28)31(35)10-8-20-33-17-5-2-6-18-33/h11-14,21-22H,1-10,15-20,23H2
• InChI Key: KQKCWHPANDHXPN-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)CCCC(=O)C2=CC3=C(C=C2)C4=C(C3)C=C(C=C4)C(=O)CCCN5CCCCC5
• Related CAS: 34927-64-5 (dihydrochloride)
• Synonyms: 2,7-bis(4-(piperidino)butyryl)fluorene; RMI 10233; RMI 10233 dihydrochloride; RMI 10233DA; RMI-10.233

Description

1,1'-(9H-Fluorene-2,7-diyl)bis(4-piperidinobutan-1-one), also known as 1,1'-(9H-Fluorene-2,7-diyl)bis(4-piperidinobutan-1-one), is a useful research compound. Its molecular formula is C31H40N2O2 and its molecular weight is 472.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 18.8 g (0.05 mole) of 2,7-bis(4-chlorobutyryl)fluorene, prepared in Example 10, 34.0 g (0.4 mole) of piperidine, 16.6 g (0.1 mole) of potassium iodide in 200 ml of butanone is stirred and refluxed for three days. The reaction mixture is poured into 1000 ml of water, and the solid which is precipitated is filtered and recrystallized twice from chloroform-acetone to give 2,7-bis(4-piperidinobutyryl)fluorene, M.P. 157°-159° C.

Synthesis routes and methods II

Procedure details

By the procedure of Example 28, 2,7-bis(4-piperidinobutyryl)fluorene is prepared and dissolved in a chloroformbutanone mixture. The resulting solution is acidified with ethereal HCl, and the solid precipitate recrystallized three times from methanol-butanone to give 2,7-bis(4-piperidinobutyryl)fluorene dihydrochloride, M.P. 286°-288° C.